Cas no 2228311-53-1 (2-chloro-1-(2,3-dimethoxyphenyl)ethan-1-ol)

• Product Name: 2-chloro-1-(2,3-dimethoxyphenyl)ethan-1-ol
• CAS No: 2228311-53-1
• MF: C₁₀H₁₃ClO₃
• MW: 216.661422491074
• CID: 6405426
• PubChem ID: 165884312
• Update Time: 2025-10-20

2-chloro-1-(2,3-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2,3-dimethoxyphenyl)ethan-1-ol
• 2228311-53-1
• EN300-1983278

• Inchi： 1S/C10H13ClO3/c1-13-9-5-3-4-7(8(12)6-11)10(9)14-2/h3-5,8,12H,6H2,1-2H3
• InChI Key： NZDFXXUIHMYETB-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=C(C=1OC)OC)O

Computed Properties

• Exact Mass: 216.0553220g/mol
• Monoisotopic Mass: 216.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-chloro-1-(2,3-dimethoxyphenyl)ethan-1-ol

2-Chloro-1-(2,3-Dimethoxyphenyl)ethan-1-ol

2-Chloro-1-(2,3-dimethoxyphenyl)ethan-1-ol, a compound with the CAS number 2228311-53-1, is an organic molecule of significant interest in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chlorine atom attached to a secondary alcohol group and a dimethoxyphenyl ring. The presence of these functional groups makes it a versatile compound with potential applications in drug design, agrochemicals, and materials science.

The synthesis of 2-chloro-1-(2,3-dimethoxyphenyl)ethan-1-ol involves a series of well-established organic reactions. Typically, the compound is derived from the corresponding phenol derivative through a nucleophilic substitution reaction. The dimethoxyphenyl group acts as an electron-donating substituent, which facilitates the substitution process. Recent studies have explored the use of microwave-assisted synthesis to enhance the reaction efficiency and yield. This approach has shown promising results, particularly in terms of reaction time reduction and product purity.

The dimethoxyphenyl group in this compound plays a crucial role in its chemical properties. The methoxy groups are known to exert an electron-donating effect through resonance, which increases the reactivity of the aromatic ring. This makes the compound susceptible to various electrophilic substitutions, such as nitration and sulfonation. Additionally, the chlorine atom at position 2 introduces a degree of steric hindrance, which can influence the compound's reactivity in certain reactions.

One of the most intriguing aspects of 2-chloro-1-(2,3-dimethoxyphenyl)ethan-1-ol is its potential as a lead compound in drug discovery. Recent research has focused on its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes. For instance, studies have demonstrated that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anti-cancer agent. Furthermore, its hydroxyl group provides opportunities for further functionalization, enabling researchers to explore various analogs with enhanced bioactivity.

In terms of pharmacokinetics, 2-chloro-1-(2,3-dimethoxyphenyl)ethan-1-ol has shown favorable properties in preclinical studies. The dimethoxyphenyl group contributes to its lipophilicity, which enhances its absorption across biological membranes. However, its hydroxyl group may also lead to rapid metabolism in vivo, potentially limiting its bioavailability. To address this challenge, researchers are investigating strategies such as prodrug design and controlled-release formulations.

From an environmental perspective, the degradation pathways of 2-chloro-1-(2,3-dimethoxyphenyl)ethan-1-ol have been studied under various conditions. Results indicate that the compound undergoes rapid hydrolysis in aqueous environments, particularly under alkaline conditions. This suggests that it may not persist long-term in natural ecosystems, which is a positive attribute from an ecological standpoint.

In conclusion, 2-chloro-1-(2,3-dimethoxyphenyl)ethan-1-ol (CAS No: 2228311-53-1) is a multifaceted compound with significant potential in diverse fields. Its unique structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern chemistry and pharmacology.